Cas no 1261653-47-7 (5'-Iodo-2,3,2'-trifluorobiphenyl)

5'-Iodo-2,3,2'-trifluorobiphenyl is a fluorinated biphenyl derivative featuring an iodine substituent at the 5' position and fluorine atoms at the 2, 3, and 2' positions. This compound is valued for its unique electronic and steric properties, making it a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings. The presence of both iodine and fluorine substituents enhances its reactivity and selectivity in palladium-catalyzed transformations. Its structural features also contribute to potential applications in materials science, including liquid crystals or pharmaceuticals, where fluorinated aromatic systems are often employed. The compound's stability and well-defined reactivity profile make it a useful building block for advanced chemical synthesis.

5'-Iodo-2,3,2'-trifluorobiphenyl structure

1261653-47-7 structure

Product Name:5'-Iodo-2,3,2'-trifluorobiphenyl

CAS No:1261653-47-7

MF:C₁₂H₆F₃I

MW:334.075726032257

CID:4994644

Update Time:2025-05-24

5'-Iodo-2,3,2'-trifluorobiphenyl Chemical and Physical Properties

Names and Identifiers

- 5'-Iodo-2,3,2'-trifluorobiphenyl
- Inchi： 1S/C12H6F3I/c13-10-5-4-7(16)6-9(10)8-2-1-3-11(14)12(8)15/h1-6H
- InChI Key： VFGFJAARVYRFDW-UHFFFAOYSA-N
- SMILES： IC1=CC=C(C(=C1)C1C=CC=C(C=1F)F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 236
XLogP3: 4.5
Topological Polar Surface Area: 0

5'-Iodo-2,3,2'-trifluorobiphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011006830-250mg	5'-Iodo-2,3,2'-trifluorobiphenyl	1261653-47-7	97%	250mg	$475.20	2023-09-03
Alichem	A011006830-500mg	5'-Iodo-2,3,2'-trifluorobiphenyl	1261653-47-7	97%	500mg	$782.40	2023-09-03
Alichem	A011006830-1g	5'-Iodo-2,3,2'-trifluorobiphenyl	1261653-47-7	97%	1g	$1445.30	2023-09-03

5'-Iodo-2,3,2'-trifluorobiphenyl Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
3. Achieving Efficient Uranium Extraction by In-situ Ultrasonic Texturization of Commercial Fe Powder

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4. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
5. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580

Additional information on 5'-Iodo-2,3,2'-trifluorobiphenyl

Recent Advances in the Application of 5'-Iodo-2,3,2'-trifluorobiphenyl (CAS: 1261653-47-7) in Chemical Biology and Pharmaceutical Research

The compound 5'-Iodo-2,3,2'-trifluorobiphenyl (CAS: 1261653-47-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research briefing aims to synthesize the latest findings related to this compound, highlighting its synthesis, biological activity, and therapeutic potential.

Recent studies have demonstrated that 5'-Iodo-2,3,2'-trifluorobiphenyl serves as a versatile intermediate in the synthesis of complex organic molecules, particularly in the development of fluorinated biphenyl derivatives. The presence of iodine and fluorine atoms in its structure enhances its reactivity, making it a valuable building block for cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in medicinal chemistry.

In the context of biological activity, preliminary investigations suggest that derivatives of 5'-Iodo-2,3,2'-trifluorobiphenyl exhibit promising pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that certain fluorinated biphenyl analogs derived from this compound demonstrated potent inhibitory effects against specific kinase targets involved in cancer progression. These findings underscore the compound's potential as a scaffold for designing novel kinase inhibitors.

Moreover, the pharmacokinetic profile of 5'-Iodo-2,3,2'-trifluorobiphenyl derivatives has been explored in recent preclinical studies. Researchers have noted that the introduction of fluorine atoms improves metabolic stability and enhances membrane permeability, which are critical factors for oral bioavailability. These attributes make the compound an attractive candidate for further optimization in drug development pipelines.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 5'-Iodo-2,3,2'-trifluorobiphenyl. Recent efforts have focused on developing more efficient catalytic systems and greener synthetic routes to address these issues. For example, a 2024 study in Organic Process Research & Development highlighted the use of palladium-based catalysts under mild conditions to achieve higher yields and reduce environmental impact.

In conclusion, 5'-Iodo-2,3,2'-trifluorobiphenyl (CAS: 1261653-47-7) represents a promising chemical entity with broad applications in medicinal chemistry and drug discovery. Ongoing research is expected to further elucidate its mechanistic insights and expand its utility in designing next-generation therapeutics. Future studies should prioritize the optimization of synthetic methodologies and the exploration of its biological targets to fully harness its potential.